Methyl 4-(((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methylcarbamoyl]benzoate
• InChI: InChI=1S/C24H24N2O5/c1-30-24(29)18-8-6-17(7-9-18)22(27)25-15-16-10-12-26(13-11-16)23(28)21-14-19-4-2-3-5-20(19)31-21/h2-9,14,16H,10-13,15H2,1H3,(H,25,27)
• InChI Key: IHADBSLJBJXPKQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C24H24N2O5
• Molecular Weight: 420.5 g/mol
• CAS No.: 1235049-71-4

Description

Methyl 4-(((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C24H24N2O5 and its molecular weight is 420.465. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Disposition

A study on the disposition and metabolism of SB-649868, a compound structurally related to Methyl 4-(((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)carbamoyl)benzoate, highlights its metabolism pathways and excretion. This compound, an orexin receptor antagonist intended for insomnia treatment, demonstrates extensive metabolism with principal elimination via feces. The study identified major metabolites and provided insights into the drug's pharmacokinetics, which could be relevant for understanding the metabolism of similar benzofuran derivatives (Renzulli et al., 2011).

Synthetic Approaches and Structural Studies

Research on novel sigma receptor ligands, including derivatives of spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines], provides valuable information on synthetic routes and the structural activity relationship of these compounds. These findings could guide the development of new compounds with potential therapeutic applications, including those related to this compound (Maier & Wünsch, 2002).

Crystal Engineering and Phase Transitions

Another interesting aspect of research involves the use of pressure as a tool in crystal engineering. A study demonstrated inducing phase transitions in a structure with a high-Z′ (number of molecules in the asymmetric unit), which could have implications for the crystal engineering of similar compounds to this compound. Understanding these phase transitions can inform the design of materials with desired physical properties (Johnstone et al., 2010).

Electropolymerization and Material Applications

The synthesis and characterization of a chemically related compound, Methyl 4-((9H-(carbazole-9-carbanothioylthio) benzoate (MCzCTB), and its electropolymerization on a glassy carbon electrode, suggest potential applications in supercapacitors and biosensors. This study highlights the versatility of benzofuran derivatives in material science, pointing towards the broad applicability of this compound and its analogs in developing novel materials (Ates et al., 2015).

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry. Future directions may include the development of more efficient synthesis methods, exploration of new reactions, and the discovery of new pharmaceutical applications.